4-{[(3E)-3-{2-[(2-Chloro-4-nitrophenyl)carbonyl]hydrazinylidene}butanoyl]amino}benzamide
4-{[(3E)-3-{2-[(2-Chloro-4-nitrophenyl)carbonyl]hydrazinylidene}butanoyl]amino}benzamide
Brand Name:
Vulcanchem
CAS No.:
337467-66-0
VCID:
VC0393153
InChI:
InChI=1S/C18H16ClN5O5/c1-10(8-16(25)21-12-4-2-11(3-5-12)17(20)26)22-23-18(27)14-7-6-13(24(28)29)9-15(14)19/h2-7,9H,8H2,1H3,(H2,20,26)(H,21,25)(H,23,27)/b22-10+
SMILES:
CC(=NNC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])Cl)CC(=O)NC2=CC=C(C=C2)C(=O)N
Molecular Formula:
C18H16ClN5O5
Molecular Weight:
417.8g/mol
4-{[(3E)-3-{2-[(2-Chloro-4-nitrophenyl)carbonyl]hydrazinylidene}butanoyl]amino}benzamide
CAS No.: 337467-66-0
Main Products
VCID: VC0393153
Molecular Formula: C18H16ClN5O5
Molecular Weight: 417.8g/mol
![4-{[(3E)-3-{2-[(2-Chloro-4-nitrophenyl)carbonyl]hydrazinylidene}butanoyl]amino}benzamide - 337467-66-0](/images/no_structure.jpg)
| CAS No. | 337467-66-0 |
|---|---|
| Product Name | 4-{[(3E)-3-{2-[(2-Chloro-4-nitrophenyl)carbonyl]hydrazinylidene}butanoyl]amino}benzamide |
| Molecular Formula | C18H16ClN5O5 |
| Molecular Weight | 417.8g/mol |
| IUPAC Name | N-[(E)-[4-(4-carbamoylanilino)-4-oxobutan-2-ylidene]amino]-2-chloro-4-nitrobenzamide |
| Standard InChI | InChI=1S/C18H16ClN5O5/c1-10(8-16(25)21-12-4-2-11(3-5-12)17(20)26)22-23-18(27)14-7-6-13(24(28)29)9-15(14)19/h2-7,9H,8H2,1H3,(H2,20,26)(H,21,25)(H,23,27)/b22-10+ |
| Standard InChIKey | PFJZEBVUHFVWTK-LSHDLFTRSA-N |
| Isomeric SMILES | C/C(=N\NC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])Cl)/CC(=O)NC2=CC=C(C=C2)C(=O)N |
| SMILES | CC(=NNC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])Cl)CC(=O)NC2=CC=C(C=C2)C(=O)N |
| Canonical SMILES | CC(=NNC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])Cl)CC(=O)NC2=CC=C(C=C2)C(=O)N |
| PubChem Compound | 9634736 |
| Last Modified | Nov 11 2021 |
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